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Compound of Interest

Compound Name: Dicyclopropylmethanamine

CAS No.: 13375-29-6

Cat. No.: B049678

Get Quote

Executive Summary & Structural Context
Dicyclopropylmethanamine (also known as C,C-dicyclopropylmethylamine) features a central

methine carbon bonded to a primary amine and two cyclopropyl rings. This motif is increasingly

prevalent in medicinal chemistry as a metabolically stable isostere for isopropyl or phenyl

groups, offering unique steric bulk and lipophilicity without aromatic liability.

Chemical Identity[1][2][3]
IUPAC Name: 1,1-Dicyclopropylmethanamine

CAS: 13375-29-6

Formula:

MW: 111.19 g/mol

Structure:
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Analytical Challenge: The spectrum is dominated by high-field signals (0.0 – 1.5 ppm) where

the magnetic anisotropy of the cyclopropyl rings causes significant shielding and complex

second-order coupling effects.

Experimental Protocol (Standardized)
To ensure reproducibility and minimize solvent-solute interactions that shift the amine protons,

the following protocol is recommended.

Sample Preparation[1][4][5][6]
Solvent Choice:Chloroform-d (

) (99.8% D) with 0.03% TMS is the standard for neutral amines.

Note: If the sample is a hydrochloride salt (

), use DMSO-d

or Methanol-d

to solubilize the salt and observe the ammonium protons (

) as a broad triplet at ~8.0–8.5 ppm.

Concentration: 10–15 mg of analyte in 0.6 mL solvent. High concentrations can induce

hydrogen bonding, shifting the

peak downfield.[1]

Acquisition Parameters:

Pulse Angle: 30° (to prevent saturation).

Relaxation Delay (d1):

2.0 seconds (essential for accurate integration of the central methine).

Scans: 16–64 (sufficient for S/N > 100).
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Spectral Assignment & Analysis
The spectrum of dicyclopropylmethanamine is characterized by four distinct environments.

The chemical shifts below are calibrated to TMS (

0.00) in

.[2][3]

Predicted Chemical Shift Data Table
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Assignm
ent

Proton
Type

Count (ppm)
Multiplicit
y

Coupling
(Hz)

Key
Diagnosti
c Feature

A

Cyclopropy

l

(cis/trans)

8H 0.20 – 0.60
Multiplet

(m)
Complex

High-field

"roofing"

pattern

typical of

cPr rings.

B

Cyclopropy

l

(methine)

2H 0.85 – 1.05
Multiplet

(m)

Overlaps

with

impurity

peaks;

integrates

to 2H.

C

Central

Methine (

)

1H 1.45 – 1.65 Triplet (t)

Critical

diagnostic

peak.

Distinct

from

alcohol

analog.

D
Amine (

)
2H 1.20 – 1.80

Broad

Singlet (br

s)

N/A

Variable

shift;

disappears

upon

shake.

Detailed Mechanistic Analysis
Region 1: The High-Field Cyclopropyl Zone (0.2 – 1.1 ppm)
The cyclopropyl protons appear at unusually high fields due to the diamagnetic anisotropy of

the three-membered ring. The ring current shields protons located above the ring plane.

Methylene Protons (
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): These appear as two sets of complex multiplets between 0.2 and 0.6 ppm. They are
diastereotopic (cis and trans relative to the central methine), often resolving into a "distorted
quartet" appearance due to geminal (

Hz) and vicinal (

Hz,

Hz) couplings.

Ring Methine Protons (

): Located at ~0.95 ppm.[4][5] These protons couple to the central methine (

) and the ring methylenes.

Region 2: The Central Methine Anchor (1.4 – 1.7 ppm)
This is the structural "anchor" proton (

).

Chemical Shift Logic:

Base shift for methine: ~1.2 ppm.

Alpha-Nitrogen effect: +0.6 ppm.[5]

Alpha-Cyclopropyl effect: Mildly shielding compared to alkyl groups.

Comparison: In the alcohol analogue (Dicyclopropylmethanol), this proton appears at 2.41

ppm.[3] The lower electronegativity of Nitrogen vs. Oxygen shifts this signal upfield by

approximately 0.8–0.9 ppm, placing it near 1.55 ppm.

Splitting: It appears as a triplet (or doublet of doublets) due to coupling with the two

equivalent methine protons on the cyclopropyl rings.

Region 3: The Exchangeable Amine (1.2 – 1.8 ppm)
The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/publication/236087333_Hyperconjugation_involving_strained_carbon-carbon_bonds_Application_of_the_variable_oxygen_probe_to_ester_and_ether_derivatives_of_cubylmethanol
https://www.chemicalbook.com/SpectrumEN_765-42-4_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_765-42-4_1HNMR.htm
https://www.rsc.org/suppdata/d4/sc/d4sc02842b/d4sc02842b1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


signal is broad due to the quadrupole moment of the

nucleus and chemical exchange.

Validation: Add 1 drop of

to the NMR tube and shake. If this peak disappears (or diminishes significantly), it confirms
the

assignment.

Impurity Profiling & Quality Control
Synthesizing dicyclopropylmethanamine often involves reductive amination of dicyclopropyl

ketone.[6] Common impurities must be identified to certify batch purity.

Impurity
Diagnostic Signal (

ppm)
Origin

Dicyclopropyl Ketone ~1.9 – 2.1 (m, alpha-carbonyl) Unreacted Starting Material

Dicyclopropylmethanol
2.41 (t) (

)
Over-reduction / Side Product

Water
1.56 (

)

Solvent contamination

(overlaps with

)

Dichloromethane 5.30 (s) Process solvent

Critical QC Check: Ensure the integral ratio of the 0.2–0.6 ppm region (8H) to the 1.4–1.6 ppm

region (1H) is exactly 8:1. Excess integration in the 1.5 ppm region suggests residual water or

unreacted amine precursors.

Structural Validation Workflow
The following Graphviz diagram outlines the logical decision tree for validating the structure of

Dicyclopropylmethanamine using 1H NMR.
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Caption: Decision tree for the structural validation of Dicyclopropylmethanamine via 1H

NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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